28649-59-4

Euphorbiasteroid

In Stock

• CAS RN:
• 28649-59-4

• Formula:
• C32H40O8

• InChI:
• InChI=1S/C32H40O8/c1-18-14-24-23(30(24,5)6)12-13-31(17-37-31)29(38-20(3)33)26-27(39-25(35)15-22-10-8-7-9-11-22)19(2)16-32(26,28(18)36)40-21(4)34/h7-11,14,19,23-24,26-27,29H,12-13,15-17H2,1-6H3/b18-14+/t19-,23-,24+,26+,27-,29-,31+,32+/m0/s1

• InChIKey:
• SDGDWRYYHQOQOJ-XXMLZKCSSA-N

• Euphorbiasteroid is a tricyclic diterpene that has been found in the plant E. lathyris. It inhibits early-stage adipogenesis of 3T3-L1 cells, decreasing intracellular triglyceride accumulation when used at concentrations of 25 and 50 µM. It decreases the expression of Fas, C/EBPα, PPARγ, and SREBP-1c and increases phosphorylation of AMP-activated protein kinase (AMPK) and acetyl-coenzyme A carboxylase (ACC) in 3T3-L1 cells. Euphorbiasteroid inhibits proliferation of HL-60 cells in a concentration-dependent manner, as well as induces apoptosis and increases the expression of Fas and Fas ligand (FasL) and the activity of caspase-3 and caspase-8 in HL-60 cells. It increases P-glycoprotein activity, reverses multi-drug resistance, and restores cytotoxicity of the anticancer agents vinblastine, paclitaxel, and doxorubicin to MES-SA/Dx5 sarcoma cells.
  Euphorbiasteroid is a tr...

[(1'S,2S,3'E,5'S,7'R,11'R,12'S,13'R,14'R)-1',11'-Diacetyloxy-3',6',6',14'-tetramethyl-2'-oxospiro[oxirane-2,10'-tricyclo[10.3.0.05,7]pentadec-3-ene]-13'-yl] 2-phenylacetate

• CAS RN:
• 28649-59-4; 76376-43-7

• Formula:
• C32H40O8

• InChI:
• InChI=1S/C32H40O8/c1-18-14-24-23(30(24,5)6)12-13-31(17-37-31)29(38-20(3)33)26-27(39-25(35)15-22-10-8-7-9-11-22)19(2)16-32(26,28(18)36)40-21(4)34/h7-11,14,19,23-24,26-27,29H,12-13,15-17H2,1-6H3/b18-14+/t19-,23-,24+,26+,27-,29-,31+,32+/m1/s1

• InChIKey:
• SDGDWRYYHQOQOJ-MGKQJFSYSA-N

• [(1'S,2S,3'E,5'S,7'R,11'R,12'S,13'R,14'R)-1',11'-Diacetyloxy-3',6',6',14'-tetramethyl-2'-oxospiro[oxirane-2,10'-tricyclo[10.3.0.05,7]pentadec-3-ene]-13'-yl] 2-phenylacetate is a useful research compound. Its molecular formula is C32H40O8 and its molecular weight is 552.664. The purity is usually 95%.